Cyclosomatostatin
Cyclosomatostatin
Brand Name:
Vulcanchem
CAS No.:
84211-54-1
VCID:
VC0013283
InChI:
InChI=1S/C44H57N7O6/c1-30(57-29-32-18-8-5-9-19-32)40-44(56)46-25-15-3-2-10-23-39(52)48-37(26-31-16-6-4-7-17-31)42(54)50-38(27-33-28-47-35-21-12-11-20-34(33)35)43(55)49-36(41(53)51-40)22-13-14-24-45/h4-9,11-12,16-21,28,30,36-38,40,47H,2-3,10,13-15,22-27,29,45H2,1H3,(H,46,56)(H,48,52)(H,49,55)(H,50,54)(H,51,53)/t30-,36+,37+,38-,40+/m1/s1
SMILES:
CC(C1C(=O)NCCCCCCC(=O)NC(C(=O)NC(C(=O)NC(C(=O)N1)CCCCN)CC2=CNC3=CC=CC=C32)CC4=CC=CC=C4)OCC5=CC=CC=C5
Molecular Formula:
C44H57N7O6
Molecular Weight:
780.0 g/mol
Cyclosomatostatin
CAS No.: 84211-54-1
VCID: VC0013283
Molecular Formula: C44H57N7O6
Molecular Weight: 780.0 g/mol
* For research use only. Not for human or veterinary use.
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CAS No. | 84211-54-1 |
---|---|
Product Name | Cyclosomatostatin |
Molecular Formula | C44H57N7O6 |
Molecular Weight | 780.0 g/mol |
IUPAC Name | (3S,6S,9R,12S)-6-(4-aminobutyl)-12-benzyl-9-(1H-indol-3-ylmethyl)-3-[(1R)-1-phenylmethoxyethyl]-1,4,7,10,13-pentazacycloicosane-2,5,8,11,14-pentone |
Standard InChI | InChI=1S/C44H57N7O6/c1-30(57-29-32-18-8-5-9-19-32)40-44(56)46-25-15-3-2-10-23-39(52)48-37(26-31-16-6-4-7-17-31)42(54)50-38(27-33-28-47-35-21-12-11-20-34(33)35)43(55)49-36(41(53)51-40)22-13-14-24-45/h4-9,11-12,16-21,28,30,36-38,40,47H,2-3,10,13-15,22-27,29,45H2,1H3,(H,46,56)(H,48,52)(H,49,55)(H,50,54)(H,51,53)/t30-,36+,37+,38-,40+/m1/s1 |
Standard InChIKey | YHVHQZYJGWGAKN-ZUWUZHNASA-N |
SMILES | CC(C1C(=O)NCCCCCCC(=O)NC(C(=O)NC(C(=O)NC(C(=O)N1)CCCCN)CC2=CNC3=CC=CC=C32)CC4=CC=CC=C4)OCC5=CC=CC=C5 |
Canonical SMILES | CC(C1C(=O)NCCCCCCC(=O)NC(C(=O)NC(C(=O)NC(C(=O)N1)CCCCN)CC2=CNC3=CC=CC=C32)CC4=CC=CC=C4)OCC5=CC=CC=C5 |
Synonyms | 7-CPP antagonist SRIF-A CyCam cyclo(7-Ahep-Phe-Trp-Lys-Thr(Bzl)) cyclo(7-aminoheptanoylphenylalanyl-tryptophyl-lysyl-benzylthreonyl) cyclo-(7-aminoheptanoyl-Phe-D-Trp-Lys-Thr(Bzl)) |
PubChem Compound | 122080 |
Last Modified | Sep 14 2023 |
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